Cas no 2228175-83-3 (2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid)
2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid
- 2228175-83-3
- EN300-1768697
- 2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid
-
- Inchi: 1S/C13H16O2S/c14-12(15)7-13(5-6-13)10-8-16-11-4-2-1-3-9(10)11/h8H,1-7H2,(H,14,15)
- InChI Key: AQFLJOUJHSNVQT-UHFFFAOYSA-N
- SMILES: S1C=C(C2=C1CCCC2)C1(CC(=O)O)CC1
Computed Properties
- Exact Mass: 236.08710092g/mol
- Monoisotopic Mass: 236.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 65.5Ų
2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768697-0.05g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 0.05g |
$1464.0 | 2023-09-20 | ||
| Enamine | EN300-1768697-0.1g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 0.1g |
$1533.0 | 2023-09-20 | ||
| Enamine | EN300-1768697-0.25g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 0.25g |
$1604.0 | 2023-09-20 | ||
| Enamine | EN300-1768697-0.5g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 0.5g |
$1673.0 | 2023-09-20 | ||
| Enamine | EN300-1768697-1.0g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 1g |
$1742.0 | 2023-06-03 | ||
| Enamine | EN300-1768697-2.5g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 2.5g |
$3417.0 | 2023-09-20 | ||
| Enamine | EN300-1768697-5.0g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 5g |
$5056.0 | 2023-06-03 | ||
| Enamine | EN300-1768697-10.0g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 10g |
$7497.0 | 2023-06-03 | ||
| Enamine | EN300-1768697-1g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 1g |
$1742.0 | 2023-09-20 | ||
| Enamine | EN300-1768697-5g |
2-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]acetic acid |
2228175-83-3 | 5g |
$5056.0 | 2023-09-20 |
2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid
Introduction to 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid (CAS No. 2228175-83-3)
2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid, identified by the CAS number 2228175-83-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of fused heterocyclic rings and a cyclopropyl moiety in its structure suggests a high degree of molecular rigidity, which can be exploited for designing novel pharmacophores with enhanced binding affinity and selectivity.
The core structure of 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid consists of a benzothiophene ring system substituted with a tetrahydropyran ring at the 1-position. This arrangement creates a conformationally constrained scaffold that may facilitate interactions with biological targets. The cyclopropylacetic acid moiety at the 2-position introduces additional functional diversity, allowing for further derivatization and optimization. Such structural features are often explored in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.
In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated pharmacological properties. These compounds have been investigated for their potential roles in modulating various therapeutic pathways, including central nervous system disorders, cardiovascular diseases, and cancer. The unique electronic and steric properties of the benzothiophene scaffold make it an attractive platform for drug discovery. Specifically, the tetrahydro-1-benzothiophen-3-yl substituent in 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid contributes to its potential bioactivity by influencing both electronic distribution and molecular shape.
The cyclopropyl group is another key structural feature that may enhance the compound's interaction with biological targets. Cyclopropane rings are known to introduce rigid constraints into molecules, which can improve binding affinity by reducing conformational entropy losses. This property has been leveraged in the design of numerous drug candidates targeting enzymes such as kinases and proteases. Additionally, the acetic acid functionality provides a carboxylic acid group that can participate in hydrogen bonding interactions or undergo further chemical modifications to enhance solubility or metabolic stability.
Current research efforts in the field of medicinal chemistry have focused on developing novel derivatives of 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid with improved pharmacokinetic profiles and target specificity. Computational modeling and high-throughput screening have been employed to identify promising analogs with enhanced efficacy and reduced toxicity. These studies have revealed that subtle modifications to the core scaffold can significantly alter biological activity. For instance, introducing fluorine atoms or other halogen substituents has been shown to modulate receptor binding affinity and metabolic stability.
The synthesis of 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed to construct the desired molecule. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex scaffolds. For example, transition-metal-catalyzed reactions have become indispensable tools for constructing carbon-carbon bonds in benzothiophene derivatives. These techniques have significantly reduced reaction times and improved yields.
The potential therapeutic applications of 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid are being actively explored in preclinical studies. Initial investigations suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, it has shown promise as a modulator of enzymes involved in inflammation and oxidative stress pathways. These findings align with broader trends in drug discovery where targeting dysregulated signaling pathways is key to developing effective treatments for chronic diseases.
The structural features of 2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-y lcyclopropylacetic acid) also make it an attractive candidate for further derivatization using combinatorial chemistry approaches. By systematically varying substituents on different positions of the molecule, researchers can generate libraries of compounds with diverse biological activities. Such libraries are then screened using high-throughput techniques to identify lead compounds for further development. This approach has been instrumental in identifying novel therapeutic agents with improved pharmacological profiles.
In conclusion,2 - 1 - ( 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 3 - yl ) cyc loprop ylacetic ac id ( CAS No . 2228175 - 83 - 3 ) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential bioactivity . Ongoing research efforts are focused on optimizing its chemical structure and exploring its therapeutic applications through both computational modeling and experimental validation . As our understanding of biological targets continues to evolve , compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics .
2228175-83-3 (2-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)